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Compound of Interest

Compound Name: 80-016B

Cat. No.: B10829782

Providing essential safety and logistical information for the operational and disposal plans of
80-016B, this document outlines the procedural, step-by-step guidance for its proper handling
and disposal. This information is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

80-016B is an ionizable cationic lipidoid containing disulfide bonds, supplied as a 10 mg/ml
solution in ethanol.[1][2] Due to its chemical nature and the hazardous properties of its solvent,
specific procedures must be followed for its disposal to ensure the safety of laboratory
personnel and to comply with environmental regulations.

Hazard Identification and Safety Precautions

A comprehensive understanding of the hazards associated with 80-O16B is critical before
handling. According to its Safety Data Sheet (SDS), 80-O16B is classified as follows:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]
e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[3]

The solvent, ethanol, is a flammable liquid. Ethanol solutions with a concentration of 24% or
higher are classified as hazardous waste and are prohibited from drain disposal.[4]
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Personal Protective Equipment (PPE): When handling 80-016B, appropriate personal
protective equipment must be worn. This includes:

Protective gloves

Protective clothing

Eye protection (safety goggles or face shield)

Face protection
Wash hands thoroughly after handling.[3]

Step-by-Step Disposal Procedure

The disposal of 80-016B must be managed as hazardous waste. Under no circumstances
should it be disposed of down the drain.[5][6]

o Waste Collection:

o Collect all waste containing 80-016B, including unused solutions, contaminated
consumables (e.g., pipette tips, vials), and spill cleanup materials, in a designated and
properly labeled hazardous waste container.

o The container must be compatible with ethanol and clearly marked with "Hazardous
Waste" and the specific contents (e.g., "80-016B in Ethanol").

o Waste Segregation:

o Segregate the 80-016B waste stream from other laboratory waste to prevent accidental
mixing with incompatible chemicals.

o Storage:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from sources of ignition.
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o Ensure the storage area is compliant with all local regulations for hazardous waste
storage.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to 80-O16B
and its disposal.

Parameter Value Reference
CAS Number 1624618-02-5 [1][2][3]
Molecular Formula C39H78N204S4 [1][2]
Formulation 10 mg/ml solution in ethanol [1112]

Ethanol Concentration
Requiring Hazardous Waste > 24% [4]

Disposal

Experimental Protocols

This document focuses on disposal procedures. For experimental protocols involving the use of
80-016B in the generation of lipid nanoparticles for genome editing, refer to the following
publications:

e Li, Y., Bolinger, J., Yu, Y., et al. Intracellular delivery and biodistribution study of
CRISPR/Cas9 ribonucleoprotein loaded bioreducible lipidoid nanoparticles. Biomater. Sci.
7(2), 596-606 (2019).
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e Tang, Q., Liu, J., Jiang, Y., et al. Cell-selective messenger RNA delivery and CRISPR/Cas9
genome editing by modulating the interface of phenylboronic acid-derived lipid nanoparticles
and cellular surface sialic acid. ACS Appl. Mater. Interfaces 11(50), 46585-46590 (2019).

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 80-
016B.
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80-016B Disposal Workflow
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Caption: Logical workflow for the safe disposal of 80-O16B waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10829782?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 80-O16B: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829782#80-016b-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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